Cas no 1507662-16-9 (3-4-(1H-pyrazol-1-yl)phenylbutan-1-amine)

• Product Name: 3-4-(1H-pyrazol-1-yl)phenylbutan-1-amine
• CAS No: 1507662-16-9
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 5950171
• PubChem ID: 82613677
• Update Time: 2025-06-10

3-4-(1H-pyrazol-1-yl)phenylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-4-(1H-pyrazol-1-yl)phenylbutan-1-amine
• EN300-1765382
• 3-[4-(1H-pyrazol-1-yl)phenyl]butan-1-amine
• 1507662-16-9

• Inchi： 1S/C13H17N3/c1-11(7-8-14)12-3-5-13(6-4-12)16-10-2-9-15-16/h2-6,9-11H,7-8,14H2,1H3
• InChI Key： QEWUHNNORUYERD-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1C=CC(=CC=1)C(C)CCN

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-4-(1H-pyrazol-1-yl)phenylbutan-1-amine

3-4-(1H-pyrazol-1-yl)phenylbutan-1-amine (CAS No. 1507662-16-9): An Emerging Compound in Pharmaceutical Research

3-4-(1H-pyrazol-1-yl)phenylbutan-1-amine (CAS No. 1507662-16-9) is a promising compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The chemical structure of 3-4-(1H-pyrazol-1-yl)phenylbutan-1-amine features a pyrazole ring attached to a phenyl group and a butylamine chain. This arrangement provides the molecule with a combination of aromatic and amine functionalities, which are crucial for its biological activity. Recent studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various inflammatory disorders and pain conditions.

In addition to its anti-inflammatory properties, 3-4-(1H-pyrazol-1-yl)phenylbutan-1-amine has also been investigated for its potential as an anti-cancer agent. Preclinical studies have demonstrated that this compound can inhibit the proliferation of cancer cells by interfering with key signaling pathways involved in cell growth and survival. Specifically, it has been shown to induce apoptosis in cancer cells through the modulation of mitochondrial function and the activation of caspase cascades.

The pharmacokinetic properties of 3-4-(1H-pyrazol-1-yl)phenylbutan-1-amine have also been studied extensively. Research indicates that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Its ability to cross the blood-brain barrier has also been noted, suggesting its potential use in the treatment of central nervous system (CNS) disorders.

In terms of safety, preliminary toxicological studies have shown that 3-4-(1H-pyrazol-1-yl)phenylbutan-1-amine is well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential side effects. Ongoing clinical trials are currently evaluating the efficacy and safety of this compound in various disease models, including inflammatory diseases and cancer.

The synthesis of 3-4-(1H-pyrazol-1-yl)phenylbutan-1-amine involves several steps, including the formation of the pyrazole ring and the attachment of the phenyl and butylamine groups. Various synthetic routes have been developed to optimize yield and purity, making this compound readily available for research purposes. The availability of high-quality synthetic methods has facilitated its use in both academic and industrial settings.

In conclusion, 3-4-(1H-pyrazol-1-yl)phenylbutan-1-amine (CAS No. 1507662-16-9) represents an exciting development in pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation and potential therapeutic applications. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new treatments for a variety of diseases.